(1S*,5R*,6S*) Ethyl 2-Oxobicyclo[3.1.0]hexane-6-carboxylate

• CAS No.: 188885-85-0
• Molecular Formula: C9H12O3
• Molecular Weight: 168.19 g/mol
• IUPAC Name: ethyl (1S,5R,6S)-2-oxobicyclo[3.1.0]hexane-6-carboxylate
• InChI: InChI=1S/C9H12O3/c1-2-12-9(11)8-5-3-4-6(10)7(5)8/h5,7-8H,2-4H2,1H3/t5-,7-,8+/m1/s1
• InChI Key: WTXWGJHLNCVWJH-NJUXHZRNSA-N
• Isomeric SMILES: CCOC(=O)[C@H]1[C@H]2[C@@H]1C(=O)CC2
• Canonical SMILES: CCOC(=O)C1C2C1C(=O)CC2

Description

(1S*,5R*,6S*) Ethyl 2-Oxobicyclo[3.1.0]hexane-6-carboxylate is a useful research compound. Its molecular formula is C9H12O3 and its molecular weight is 168.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A suspension of carboethoxymethyl dimethylsulfonium bromide (45.5 g) in toluene (350 mL) was treated with 1,8-diazabicyclo[5.4.0]undec-7-ene (30.2 g). The resulting mixture was stirred at room temperature. After one hour, the reaction mixture was treated with 2-cyclopenten-1-one (19.57 g). After an additional 18 hours, the reaction mixture was added to a 1N hydrochloric acid/sodium chloride solution. The resulting mixture was extracted with diethyl ether. The combined ether extracts were dried over magnesium sulfate, filtered, and concentrated in vacuo. The residue was purified using silica-gel chromatography, eluting with a linear gradient of 10% ethyl acetate/hexanes to 50% ethyl acetate/hexanes, to give 22.81 g of the title compound. Melting point: 36°-38° C.

Synthesis routes and methods II

Procedure details